Cas no 58777-74-5 (Pentanenitrile, 5-(ethylthio)-)

• Product Name: Pentanenitrile, 5-(ethylthio)-
• CAS No: 58777-74-5
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 340916
• PubChem ID: 61521165
• Update Time: 2025-04-19

Pentanenitrile, 5-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 5-(ethylthio)-
• 5-ethylsulfanylpentanenitrile
• AKOS010782874
• 5-(ETHYLSULFANYL)PENTANENITRILE
• 58777-74-5
• DTXSID40734231

• Inchi： 1S/C7H13NS/c1-2-9-7-5-3-4-6-8/h2-5,7H2,1H3
• InChI Key： ZPIPDYSIWFWOND-UHFFFAOYSA-N
• SMILES： S(CC)CCCCC#N

Computed Properties

• Exact Mass: 143.07699
• Monoisotopic Mass: 143.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79